Cas no 2138433-03-9 (1-(6-chloro-5-fluoro-2H-chromen-3-yl)ethan-1-one)

1-(6-Chloro-5-fluoro-2H-chromen-3-yl)ethan-1-one is a fluorinated chromenone derivative characterized by its chloro and fluoro substituents, which enhance its reactivity and potential utility in synthetic chemistry. The compound's structure, featuring a fused benzopyran core, makes it a valuable intermediate for pharmaceutical and agrochemical applications. Its electron-withdrawing substituents contribute to improved stability and selectivity in nucleophilic or electrophilic reactions. The presence of both chloro and fluoro groups allows for further functionalization, enabling the synthesis of more complex heterocyclic systems. This compound is particularly suited for research in medicinal chemistry, where such scaffolds are explored for bioactive molecule development. High purity and well-defined synthetic pathways ensure reproducibility in laboratory use.

1-(6-chloro-5-fluoro-2H-chromen-3-yl)ethan-1-one structure

2138433-03-9 structure

Product Name:1-(6-chloro-5-fluoro-2H-chromen-3-yl)ethan-1-one

CAS No:2138433-03-9

MF:C₁₁H₈ClFO₂

MW:226.631425857544

CID:5859056

PubChem ID:165461202

Update Time:2025-06-09

1-(6-chloro-5-fluoro-2H-chromen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2138433-03-9
- 1-(6-chloro-5-fluoro-2H-chromen-3-yl)ethan-1-one
- EN300-726692
- Inchi： 1S/C11H8ClFO2/c1-6(14)7-4-8-10(15-5-7)3-2-9(12)11(8)13/h2-4H,5H2,1H3
- InChI Key： GJRHUYWBAUZTAC-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1F)C=C(C(C)=O)CO2

Computed Properties

Exact Mass: 226.0196853g/mol
Monoisotopic Mass: 226.0196853g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 26.3Å²

1-(6-chloro-5-fluoro-2H-chromen-3-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-726692-1.0g	1-(6-chloro-5-fluoro-2H-chromen-3-yl)ethan-1-one	2138433-03-9		1g	$0.0	2023-06-06

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Additional information on 1-(6-chloro-5-fluoro-2H-chromen-3-yl)ethan-1-one

Comprehensive Overview of 1-(6-chloro-5-fluoro-2H-chromen-3-yl)ethan-1-one (CAS No. 2138433-03-9): Properties, Applications, and Industry Insights

The compound 1-(6-chloro-5-fluoro-2H-chromen-3-yl)ethan-1-one (CAS No. 2138433-03-9) is a fluorinated and chlorinated derivative of chromenone, a structural motif widely recognized in medicinal chemistry and material science. With the growing demand for halogenated heterocycles in pharmaceutical research, this compound has garnered attention due to its unique electronic properties and potential as a building block for drug discovery. Its molecular structure, featuring both chloro and fluoro substituents, enhances its reactivity and selectivity, making it valuable for cross-coupling reactions and bioconjugation.

In recent years, the search for sustainable synthetic methods has driven interest in compounds like 1-(6-chloro-5-fluoro-2H-chromen-3-yl)ethan-1-one. Researchers are exploring its role in green chemistry applications, such as catalyst-free reactions and solvent-free syntheses. The compound’s chromenone core is also being investigated for its potential in fluorescence-based sensors, aligning with the rising trend of optical materials for environmental monitoring and bioimaging.

The pharmaceutical industry has shown particular interest in halogenated chromenones due to their bioactive potential. For instance, 1-(6-chloro-5-fluoro-2H-chromen-3-yl)ethan-1-one may serve as a precursor for kinase inhibitors or antimicrobial agents, addressing global challenges like antibiotic resistance. Its structural versatility allows for modifications that could yield novel therapeutic candidates, a topic frequently searched in AI-driven drug design platforms.

From a commercial perspective, the compound’s CAS No. 2138433-03-9 is often queried in chemical databases by suppliers and manufacturers. Its high purity grade variants are essential for R&D laboratories, where reproducibility is critical. Discussions on scalable synthesis and cost-effective production of such specialized chemicals dominate forums, reflecting the industry’s focus on process optimization.

Environmental and regulatory considerations are also pivotal. While 1-(6-chloro-5-fluoro-2H-chromen-3-yl)ethan-1-one is not classified as hazardous, its halogen content necessitates proper waste management protocols. This aligns with the broader ESG (Environmental, Social, and Governance) trends in chemical manufacturing, a hot topic among sustainability-focused investors.

In summary, 1-(6-chloro-5-fluoro-2H-chromen-3-yl)ethan-1-one (CAS No. 2138433-03-9) exemplifies the intersection of innovative chemistry and industrial demand. Its applications span drug development, material science, and green synthesis, making it a compound of enduring relevance. As research advances, its role in addressing global health and technological challenges will likely expand, further cementing its importance in the scientific community.